molecular formula C₂₁H₃₄D₅ClO₃ B1159537 rac 1-Oleoyl-3-chloropropanediol-d5

rac 1-Oleoyl-3-chloropropanediol-d5

Cat. No.: B1159537
M. Wt: 380.02
Attention: For research use only. Not for human or veterinary use.
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Description

rac 1-Oleoyl-3-chloropropanediol-d5 (CAS: 1246834-03-6) is a deuterated stable isotope-labeled compound used primarily as an analytical standard in food safety and environmental testing. Its molecular formula is C₂₁H₃₄D₅ClO₃, with a molecular weight of 380.02 g/mol . The compound features a chloropropanediol backbone substituted with an oleoyl (C18:1) fatty acid ester at the 1-position and five deuterium atoms at the 3-chloropropanediol moiety. It is stored at +4°C and is critical for quantitative analysis via liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its isotopic purity, which minimizes matrix interference .

Properties

Molecular Formula

C₂₁H₃₄D₅ClO₃

Molecular Weight

380.02

Synonyms

(9Z)-9-Octadecenoic Acid 3-Chloro-2-hydroxypropyl-d5 Ester;  Oleic Acid 3-Chloro-2-hydroxypropyl-d5 Ester;  3-Chloro-1,2-propanediol-d5 1-Oleate;  3-Chloro-1,2-propanediol-d5 1-Monooleate; 

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Isotopologues

The following table compares rac 1-Oleoyl-3-chloropropanediol-d5 with structurally related chloropropanediol esters and their deuterated variants:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Features Application
This compound 1246834-03-6 C₂₁H₃₄D₅ClO₃ 380.02 Oleoyl (C18:1) ester; deuterated at 3-chloropropanediol Internal standard for 3-MCPD ester quantification
rac 2-Lauroyl-3-chloropropanediol-d5 1330055-73-6 C₁₅H₂₅D₅ClO₃ 320.87 Lauroyl (C12:0) ester; deuterated at 3-chloropropanediol Calibrant for shorter-chain fatty acid matrices
rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol-d5 1429655-92-4 C₃₉H₆₄D₅ClO₄ 642.45 Mixed linoleoyl (C18:2) and oleoyl (C18:1) esters; deuterated Complex lipid matrix analysis
rac 1-Oleoyl-3-chloropropanediol (unlabeled) 10311-82-7 C₂₁H₃₉ClO₃ 375.00 Non-deuterated analogue; natural isotopic abundance Reference material for method validation

Key Differences in Physicochemical Properties

Hydrophobicity and Solubility: The oleoyl (C18:1) and linoleoyl (C18:2) esters exhibit higher hydrophobicity compared to lauroyl (C12:0) due to longer carbon chains and unsaturation. This affects their solubility in organic solvents like hexane or dichloromethane, making them suitable for lipid-rich matrices . Deuterated variants (e.g., -d5) show nearly identical chromatographic retention times to their non-deuterated counterparts, ensuring accurate quantification in LC-MS/MS .

Stability: Unsaturated esters (oleoyl, linoleoyl) are prone to oxidation, necessitating storage under inert gas or at low temperatures (+4°C). Saturated esters (lauroyl) are more stable at room temperature .

Isotopic Purity: The -d5 label in this compound provides a mass shift sufficient to distinguish it from unlabeled analytes in MS detection, reducing background noise .

Limitations and Challenges

  • Synthetic Complexity : Deuterated compounds require specialized synthesis routes, increasing production costs .
  • Matrix Effects : In lipid-rich samples, lauroyl esters may co-elute with medium-chain contaminants, necessitating chromatographic optimization .

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